Cas no 2229150-76-7 (6-(azetidin-2-yl)-1-methyl-1H-indole)

• Product Name: 6-(azetidin-2-yl)-1-methyl-1H-indole
• CAS No: 2229150-76-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5976295
• PubChem ID: 165666187
• Update Time: 2025-05-20

6-(azetidin-2-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-(azetidin-2-yl)-1-methyl-1H-indole
• 2229150-76-7
• EN300-1811677

• Inchi： 1S/C12H14N2/c1-14-7-5-9-2-3-10(8-12(9)14)11-4-6-13-11/h2-3,5,7-8,11,13H,4,6H2,1H3
• InChI Key： JDRIDGPMLQDBTP-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=C2C=CN(C)C2=C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17Ų

Additional information on 6-(azetidin-2-yl)-1-methyl-1H-indole

6-(Azetidin-2-yl)-1-methyl-1H-indole: A Comprehensive Overview

6-(Azetidin-2-yl)-1-methyl-1H-indole, also known by its CAS registry number CAS No. 2229150-76-7, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole ring system, which is a heterocyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of an azetidine group at the 6-position and a methyl group at the 1-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 6-(Azetidin-2-yl)-1-methyl-1H-indole involves a multi-step process that typically begins with the preparation of the indole core. This is often achieved through the Paal-Knorr synthesis, which utilizes 1,3-dicarbonyl compounds as precursors. The subsequent introduction of the azetidine group requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, making it more accessible for large-scale production.

One of the most promising applications of 6-(Azetidin-2-yl)-1-methyl-1H-indole lies in its potential as a drug candidate. Indole derivatives are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, its ability to cross the blood-brain barrier suggests its utility in treating central nervous system disorders.

The structural versatility of 6-(Azetidin-2-yl)-1-methyl-1H-indole also makes it an attractive scaffold for further chemical modifications. Researchers have explored substituent effects on its pharmacokinetic properties, revealing that specific modifications can enhance bioavailability and reduce toxicity. These findings underscore the importance of rational drug design in optimizing therapeutic agents derived from this compound.

In recent years, computational chemistry has played a pivotal role in understanding the molecular interactions of 6-(Azetidin-2-yl)-1-methyl-1H-indole. Advanced docking studies have provided insights into its binding modes with target proteins, enabling researchers to predict its efficacy in preclinical models. Furthermore, machine learning algorithms are being employed to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, which are critical for drug development.

The environmental impact of CAS No. 2229150-76-7 has also been a topic of interest. Studies assessing its biodegradability and ecotoxicity indicate that it poses minimal risk to aquatic ecosystems under standard usage conditions. However, ongoing research is focused on developing sustainable synthesis pathways to minimize waste and energy consumption during production.

In conclusion, 6-(Azetidin-2-yl)-1-methyl-1H-indole represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key molecule in the development of novel therapeutic agents and advanced materials.